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Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VO-Ohpic trihydrate is a potent and selective small-molecule inhibitor of the tumor suppressor

phosphatase and tensin homolog (PTEN).[1][2][3][4][5] PTEN functions as a critical negative

regulator of the PI3K/Akt/mTOR signaling pathway, a cascade pivotal in cell growth,

proliferation, survival, and metabolism.[1][4][6] By inhibiting PTEN's lipid phosphatase activity,

VO-Ohpic trihydrate effectively increases the cellular levels of phosphatidylinositol (3,4,5)-

trisphosphate (PIP3), leading to the activation of downstream effectors such as Akt and

FoxO3a.[1][7][8] This targeted inhibition makes VO-Ohpic trihydrate a valuable tool in

studying cellular processes regulated by the PTEN/Akt pathway and exploring its therapeutic

potential in various diseases, including cancer and metabolic disorders.[3][6][9]

This document provides detailed protocols for the preparation of VO-Ohpic trihydrate stock

solutions for both in vitro and in vivo applications, along with a summary of its key biochemical

and physical properties.

Data Presentation: Properties of VO-Ohpic
Trihydrate
A summary of the key quantitative data for VO-Ohpic trihydrate is presented in the table

below for easy reference.
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Property Value

Molecular Weight
415.20 g/mol [1] (Note: Some sources may cite

slightly different values, e.g., 417.22 Da[5])

Appearance Light green to green solid[2]

Purity >98% to >99.99%[5][7]

IC50 (PTEN) 35 nM[1][7][8], 46 ± 10 nM[2][5][10]

Solubility

DMSO: ≥ 50 mg/mL (120.42 mM)[2][10], 72

mg/mL (173.41 mM)[1], >10 mM[3] Water:

Insoluble (< 0.1 mg/mL)[1][2][10] Ethanol:

Insoluble[1] PBS (pH 7.2): 1 mg/mL[8]

Storage (Powder) -20°C for up to 3 years[2]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month[2]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of VO-Ohpic
trihydrate in DMSO, suitable for use in cell-based assays.

Materials:

VO-Ohpic trihydrate powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Water bath or sonicator

Procedure:

Equilibrate Reagents: Allow the VO-Ohpic trihydrate powder and DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture, as hygroscopic

DMSO can reduce solubility.[1][2]

Weighing: Accurately weigh the desired amount of VO-Ohpic trihydrate powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of fresh DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM). For example, to prepare a 10 mM stock solution, add

240.85 µL of DMSO to 1 mg of VO-Ohpic trihydrate (based on a molecular weight of 415.2

g/mol ).

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If

dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used to

aid dissolution.[3][7]

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[2]

Protocol 2: Preparation of Working Solutions for In Vivo
Use
This protocol provides a common formulation for preparing VO-Ohpic trihydrate for

intraperitoneal (i.p.) injection in animal models. It is crucial to prepare this solution fresh on the

day of use.[2]

Materials:

High-concentration VO-Ohpic trihydrate stock solution in DMSO (from Protocol 1)
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Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes for dilution

Procedure:

Solvent Preparation: Prepare the vehicle solution by mixing the components in the specified

ratios. A commonly used vehicle consists of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline.[2][7]

Dilution: Based on the desired final concentration and dosing volume, calculate the required

amount of the VO-Ohpic trihydrate DMSO stock solution.

Mixing: Add the components sequentially, ensuring each is fully mixed before adding the

next. A common method is to first add the DMSO stock to the PEG300, followed by Tween-

80, and finally the saline.[2][10] For example, to prepare 1 mL of the final solution, you would

mix 100 µL of the DMSO stock, 400 µL of PEG300, 50 µL of Tween-80, and 450 µL of saline.

Final Mixing: Vortex the final solution gently to ensure homogeneity. The resulting solution

should be clear.[2][10]

Administration: Use the freshly prepared solution for in vivo administration as per your

experimental protocol.

Mandatory Visualizations
Signaling Pathway of VO-Ohpic Trihydrate Action
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Caption: VO-Ohpic trihydrate inhibits PTEN, activating the PI3K/Akt pathway.
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Caption: Workflow for preparing VO-Ohpic trihydrate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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